Racemic-(3aS,4R,7aS)-2-(tert-butoxycarbonyl)octahydro-1H-isoindole-4-carboxylic acid

• IUPAC Name: (3aS,4R,7aS)-2-[(2-methylpropan-2-yl)oxycarbonyl]-1,3,3a,4,5,6,7,7a-octahydroisoindole-4-carboxylic acid
• InChI: InChI=1S/C14H23NO4/c1-14(2,3)19-13(18)15-7-9-5-4-6-10(12(16)17)11(9)8-15/h9-11H,4-8H2,1-3H3,(H,16,17)/t9-,10-,11+/m1/s1
• InChI Key: WYOZADCWRIFDFW-MXWKQRLJSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC2CCCC(C2C1)C(=O)O
• Isomeric SMILES: CC(C)(C)OC(=O)N1C[C@H]2CCC[C@H]([C@H]2C1)C(=O)O
• Molecular Formula: C14H23NO4
• Molecular Weight: 269.34 g/mol

Description

Racemic-(3aS,4R,7aS)-2-(tert-butoxycarbonyl)octahydro-1H-isoindole-4-carboxylic acid is a chemical compound with the CAS Number: 1251021-43-8. It is used in laboratory chemicals and the manufacture of chemical compounds.

Scientific Research Applications

Synthesis and Structural Studies:

• The compound has been utilized in the synthesis of bile pigments. Specifically, it was involved in the synthesis of diastereomeric dimethyl esters, characterized using various spectroscopic techniques. This illustrates the compound's role in complex organic synthesis and structural elucidation of biochemically relevant molecules (Gossauer & Weller, 1978).

Supramolecular Self-Assembly:

• The compound has contributed to understanding supramolecular self-assembly. In a study, derivatives of the compound were analyzed through X-ray crystallography, revealing patterns of supramolecular self-assembly organized by hydrogen bonds in racemic crystal structures. This finding is significant for materials science and crystal engineering (Kălmăn et al., 2001).

Enzyme Inhibition:

• Although not directly mentioned, tert-butoxycarbonyl derivatives have been used in enzyme inhibition studies. For example, derivatives were synthesized and evaluated as inhibitors of L-aromatic amino acid decarboxylase, showing potential for applications in enzyme inhibition and drug development (Ahmad et al., 1992).

Peptide Synthesis:

• The compound's derivatives have been used in the synthesis of amino acids and peptides. Specifically, studies have described the synthesis of enantiomerically pure amino acids from racemic precursors and their use in peptide synthesis, highlighting the compound's relevance in biochemistry and pharmaceutical chemistry (Sayago et al., 2007).

Safety and Hazards

This compound is classified as having acute toxicity, oral, according to the GHS Classification in accordance with 29 CFR 1910 (OSHA HCS). It should be handled with care and appropriate safety measures should be taken while dealing with it.